1-Amino-3-methoxycarbonylcyclobutane-1-carboxylic acid

• IUPAC Name: 1-amino-3-methoxycarbonylcyclobutane-1-carboxylic acid
• InChI: InChI=1S/C7H11NO4/c1-12-5(9)4-2-7(8,3-4)6(10)11/h4H,2-3,8H2,1H3,(H,10,11)
• InChI Key: GERIWEFZNFLFLI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC(C1)(C(=O)O)N
• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol

Description

1-Amino-3-methoxycarbonylcyclobutane-1-carboxylic acid (ACMC) is a cyclic amino acid that has been widely used in scientific research. It is a non-proteinogenic amino acid, meaning it is not found in proteins, but rather is used as a tool in chemical and biological research. ACMC is a versatile molecule that can be used as a building block for the synthesis of more complex molecules, as a probe to study protein structure and function, and as a tool to investigate cellular signaling pathways.

Mechanism of Action

The mechanism of action of 1-Amino-3-methoxycarbonylcyclobutane-1-carboxylic acid is not well understood. However, it is thought to act as a mimic of proline, an amino acid that is important for the stability of protein structures. By incorporating this compound into peptides and proteins, researchers can study the effects of proline substitutions on protein stability and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to be relatively non-toxic and biocompatible, making it a useful tool for biological research.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Amino-3-methoxycarbonylcyclobutane-1-carboxylic acid in lab experiments is its versatility. It can be used as a building block for the synthesis of more complex molecules, as a probe to study protein structure and function, and as a tool to investigate cellular signaling pathways. Additionally, this compound is relatively non-toxic and biocompatible, making it a useful tool for biological research.
One limitation of using this compound in lab experiments is its cost. This compound is a relatively expensive molecule, which can limit its use in some research applications. Additionally, the mechanism of action of this compound is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are many future directions for research involving 1-Amino-3-methoxycarbonylcyclobutane-1-carboxylic acid. One important area of research is in the development of new synthetic methods for this compound and related cyclic amino acids. This could lead to the development of new tools for chemical and biological research.
Another area of research is in the use of this compound as a probe to study protein structure and function. By incorporating this compound into peptides and proteins, researchers can study the effects of amino acid substitutions on protein stability and function. This could lead to the development of new therapeutics for a variety of diseases.
Finally, there is potential for the use of this compound in the development of new materials. This compound and related cyclic amino acids have unique structural properties that could be exploited in the development of new materials for a variety of applications.

Synthesis Methods

1-Amino-3-methoxycarbonylcyclobutane-1-carboxylic acid can be synthesized using a variety of methods. One common method involves the reaction of cyclobutanone with ethyl diazoacetate to form a cyclobutanone derivative. This derivative is then treated with ammonia to form this compound. Another method involves the reaction of cyclobutanone with ethyl chloroformate to form a cyclic carbamate, which is then treated with ammonia to form this compound.

Scientific Research Applications

1-Amino-3-methoxycarbonylcyclobutane-1-carboxylic acid has been used in a variety of scientific research applications. One important application is in the study of protein structure and function. This compound can be incorporated into peptides and proteins to probe the effects of amino acid substitutions on protein stability and function. For example, this compound has been used to study the effects of proline substitutions on the stability of alpha-helical peptides.